Cas no 18027-80-0 (1,3-bis(3-Cyanopropyl)tetramethyldisiloxane)

• Product Name: 1,3-bis(3-Cyanopropyl)tetramethyldisiloxane
• CAS No: 18027-80-0
• MF: C₁₂H₂₄N₂OSi₂
• MW: 268.502764701843
• MDL: MFCD00019891
• CID: 122719
• PubChem ID: 24867611
• Update Time: 2025-04-18

1,3-bis(3-Cyanopropyl)tetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• 1,3-BIS(3-CYANOPROPYL)TETRAMETHYLDISILOXANE
• 4-[[3-cyanopropyl(dimethyl)silyl]oxy-dimethylsilyl]butanenitrile
• 5,5,7,7-Tetramethyl-6-oxa-5,7-disila-undecandinitril
• 5,5,7,7-tetramethyl-6-oxa-5,7-disila-undecanedinitrile
• WDWQNNPLLMFDRG-UHFFFAOYSA
• BIS(CYANOPROPYL)TETRAMETHYLDISILOXANE
• 1 3-BIS(3-CYANOPROPYL)TETRAMETHYL- &
• 1,3-BIS(CYANOPROPYL)TETRAMETHYLDISILOXANE, 95%
• 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane 97%
• 1,3-bis(cyanopropyl)tetramethyldisiloxane
• MFCD00019891
• I10459
• WDWQNNPLLMFDRG-UHFFFAOYSA-
• CS-0333805
• InChI=1/C12H24N2OSi2/c1-16(2,11-7-5-9-13)15-17(3,4)12-8-6-10-14/h5-8,11-12H2,1-4H3
• WDWQNNPLLMFDRG-UHFFFAOYSA-N
• 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane, 97%
• FT-0637640
• 4-[(3-cyanopropyl-dimethylsilyl)oxy-dimethylsilyl]butanenitrile
• Butanenitrile, 4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• 18027-80-0
• DTXSID50345953
• A881130
• 1,3-bis(3-cyanopropyl) tetramethyl-disiloxane
• 4,4'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dibutanenitrile
• 4-[[3-Cyanopropyl(dimethyl)silyl]oxy-dimethyl-silyl]butanenitrile
• SCHEMBL3889553
• Bis(3-cyanopropyl)tetramethyldisiloxane
• AKOS015909009
• 1,3-BIS(CYANOPROPYL)TETRAMETHYLDISILOXANE, 92%
• 4-({[(3-cyanopropyl)dimethylsilyl]oxy}dimethylsilyl)butanenitrile
• STL557613
• BBL103803
• DB-044393
• 1,3-bis(3-Cyanopropyl)tetramethyldisiloxane

• MDL： MFCD00019891
• Inchi： 1S/C12H24N2OSi2/c1-16(2,11-7-5-9-13)15-17(3,4)12-8-6-10-14/h5-8,11-12H2,1-4H3
• InChI Key： WDWQNNPLLMFDRG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCC#N)O[Si](C)(C)CCCC#N

Computed Properties

• Exact Mass: 268.14300
• Monoisotopic Mass: 268.14271646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 0.934 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 160-162 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.444(lit.)
• PSA: 56.81000
• LogP: 4.02076
• Solubility: Uncertain

1,3-bis(3-Cyanopropyl)tetramethyldisiloxane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：No
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Organic Metal Reagents